4-(4-Carboxy-3-fluorophenyl)benzoic acid
Overview
Description
4-(4-Carboxy-3-fluorophenyl)benzoic acid is a chemical compound that belongs to the class of benzoic acid derivatives. It is used as an intermediate in various chemical reactions .
Molecular Structure Analysis
The molecular formula of this compound is C14H9FO4. The molecular weight is 260.22 g/mol. More detailed structural information or a 3D structure may be available in specialized chemical databases or scientific literature .Scientific Research Applications
Antibacterial Agents Synthesis
4-(4-Carboxy-3-fluorophenyl)benzoic acid derivatives have been explored for their antibacterial properties. For instance, the synthesis of new fluorine-containing thiadiazolotriazinones, which incorporates 4-fluorophenyl groups as pharmacophores, has shown promising antibacterial activities. These compounds exhibit activity at low concentrations, indicating their potential as antibacterial agents (Holla, Bhat, & Shetty, 2003).
Liquid Crystal Research
The compound's derivatives are also significant in the synthesis of novel liquid crystal materials. For example, 4-cyano-3-fluorophenyl 4-(4-alkylcyclohexyl) benzoate, a novel liquid crystal compound, was synthesized from 4-alkylcyclohexyl-benzoic acid through acylation and esterification reactions. These studies lay the foundation for understanding the performance of liquid crystal materials, highlighting the compound's role in advancing liquid crystal research (Shen Jin-ping, 2007).
Photoluminescence and Luminescence Sensing
The synthesis and study of fluorescein-based fluorescence probes have benefited from derivatives of this compound. Such derivatives aid in designing functional fluorescence probes for detecting biomolecules, leveraging the fluorescence properties controlled by a photoinduced electron transfer process. This research aids in developing sensitive probes for singlet oxygen, which are valuable in biological systems (Tanaka et al., 2001).
Metal-Organic Frameworks (MOFs) Development
The compound is also integral in constructing lanthanide-based coordination polymers with enhanced photophysical properties. These materials, assembled from derivatives of 3,5-dihydroxy benzoates, exhibit interesting luminescence efficiencies and potential for luminescence sensing of metal ions and nitroaromatic compounds. The introduction of functional groups into the benzoic acid moiety influences the luminescent properties of the resultant MOFs, demonstrating the compound's versatility in materials science (Sivakumar, Reddy, Cowley, & Butorac, 2011).
Catalytic Applications
Recent studies have also highlighted the catalytic applications of metal-organic frameworks (MOFs) embedded with silver nanoparticles (Ag-NPs) synthesized using derivatives of this compound. These Ag@Zn-MOF composites exhibit efficient catalytic reduction of nitrophenols, showcasing the compound's potential in environmental remediation and sustainable chemistry (Wu et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
4-(4-carboxyphenyl)-2-fluorobenzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FO4/c15-12-7-10(5-6-11(12)14(18)19)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSFBQFMLVDXIHE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)C(=O)O)F)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40683331 | |
Record name | 3-Fluoro[1,1'-biphenyl]-4,4'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40683331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261941-44-9 | |
Record name | 3-Fluoro[1,1'-biphenyl]-4,4'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40683331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.